Cas no 87988-03-2 (Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-)

Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl- structure
87988-03-2 structure
Product Name:Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-
CAS No:87988-03-2
MF:C13H9N3O
MW:223.230062246323
CID:649542
PubChem ID:11333549
Update Time:2025-04-19

Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-
    • 5-phenyl-7H-pyrido[2,3-d]pyridazin-8-one
    • 5-phenylpyrido[2,3-d]pyridazin-8(7H)-one
    • JZTWPAAGZLBARZ-UHFFFAOYSA-N
    • DTXSID20462666
    • SCHEMBL1790782
    • 5-phenylpyrido[2,3-d]pyridazin-8-ol
    • 87988-03-2
    • Inchi: 1S/C13H9N3O/c17-13-12-10(7-4-8-14-12)11(15-16-13)9-5-2-1-3-6-9/h1-8H,(H,16,17)
    • InChI Key: JZTWPAAGZLBARZ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C=CC=N2)C(C2C=CC=CC=2)=NN1

Computed Properties

  • Exact Mass: 223.074561919g/mol
  • Monoisotopic Mass: 223.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.4Ų

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